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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036 Get Quote

Technical Guide: Antiblaze 100 (CAS 38051-10-4)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Antiblaze 100 is a chlorinated organophosphate flame retardant. It is intended for

industrial use in polymers to reduce flammability. The information provided in this guide is for

technical reference for researchers and scientists. It is crucial to note that Antiblaze 100 is not

a pharmaceutical compound and has no known therapeutic applications. Therefore, concepts

such as signaling pathways are not relevant to this chemical.

Chemical Identification
Antiblaze 100, also known by other trade names such as Antiblaze V6 and Amgard V 6, is

chemically identified as 2,2-bis(chloromethyl)trimethylene bis(bis(2-chloroethyl)phosphate).[1]
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Identifier Value

Chemical Name
2,2-bis(chloromethyl)trimethylene bis(bis(2-

chloroethyl)phosphate)[1]

CAS Number 38051-10-4[2][3]

Molecular Formula C₁₃H₂₄Cl₆O₈P₂[2][3]

Molecular Weight 582.99 g/mol [2][3]

Synonyms

Antiblaze V6, Amgard V 6, Phosgard 2XC20,

P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl]

Phosphoric Acid P,P,P',P'-tetrakis(2-chloroethyl)

Ester[2]

Physical Properties
The physical properties of Antiblaze 100 have been reported with some variability across

different sources. This may be due to different purities or experimental conditions. The following

table summarizes the available data.

Property Value Source(s)

Appearance Liquid [4]

Melting Point
90 °C (estimated) / 275 °C

(decomposition)
[5] /[6]

Boiling Point 620.3 °C at 760 mmHg [5]

Density 1.464 g/cm³ [5]

Flash Point 588.4 °C [5]

Vapor Pressure 1.21E-14 mmHg at 25°C

Refractive Index 1.492 [5]

Solubility

Water: 2.1 mg/L (estimated).

Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol.
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Chemical Properties
Property Value/Information Source(s)

Stability
Stable under normal

conditions.
[4]

Incompatible Materials Strong oxidizing materials. [4]

Hazardous Decomposition

Products

High temperatures may

liberate toxic or corrosive

gases.

[7]

LogP (Octanol-Water Partition

Coefficient)
5.72140 [5]

Toxicological Information
The toxicological properties of Antiblaze 100 have not been extensively investigated. The

available data from safety data sheets are summarized below.

Test Result Species Source(s)

LD50 (Oral) >2000 mg/kg Rat [4]

LC50 (Inhalation) 1650 mg/m³ Mouse [4]

Health Hazards: May be harmful if swallowed or inhaled. Causes skin irritation.[4]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

Antiblaze 100 are not readily available in the public domain. However, standardized test

methods are typically employed for such characterizations. The following are examples of

standard methods that would be relevant for determining the properties listed above:

Melting Point: OECD 102/EU A1; ASTM E324

Boiling Point: OECD 103/EU A2
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Density: OECD 109/EU A3; ASTM D1475[7]

Flash Point: EU A9; ASTM D93 (Pensky-Martens Closed Cup)[8][9]

Water Solubility: OECD 105/EU A6

Vapor Pressure: OECD 104/EU A4

Partition Coefficient (n-octanol/water): OECD 107/EU A8

Stability and Reactivity: Information is generally derived from safety data sheets and

compatibility testing with other substances.

Toxicological Data (LD50/LC50): OECD Test Guidelines for Acute Oral Toxicity (e.g., OECD

420, 423, or 425) and Acute Inhalation Toxicity (e.g., OECD 403 or 436).

Logical Structure of a Chemical Datasheet
The following diagram illustrates the logical flow and key components of a comprehensive

technical datasheet for a chemical like Antiblaze 100.
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Figure 1: Logical Structure of a Chemical Datasheet
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Caption: Logical structure of a chemical datasheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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